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Compound of Interest

Compound Name: GR231118

Cat. No.: B549500 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

conducting in vivo animal studies using GR231118, a potent and selective neuropeptide Y

(NPY) receptor ligand.

Introduction
GR231118, also known as 1229U91, is a peptide analogue of the C-terminus of neuropeptide

Y.[1] It is a versatile pharmacological tool for investigating the NPY system due to its dual

activity as a potent and competitive antagonist of the NPY Y1 receptor and an agonist of the

NPY Y4 receptor.[1][2] GR231118 also exhibits high affinity for the mouse NPY Y6 receptor.[1]

Its high affinity for Y1 and Y4 receptors makes it a valuable tool for dissecting the physiological

roles of these specific NPY receptor subtypes in various biological processes.[3][4]

Mechanism of Action
Neuropeptide Y receptors (Y1, Y2, Y4, Y5, and Y6) are a class of G-protein coupled receptors

(GPCRs).[2] Upon activation, they primarily couple to Gαi/o proteins, leading to the inhibition of

adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels.[2]

Downstream signaling can also involve the modulation of calcium and potassium channels.[2]

GR231118 exerts its effects by:
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Antagonizing the Y1 receptor: By blocking the binding of endogenous NPY to the Y1

receptor, GR231118 can inhibit NPY-mediated signaling pathways.

Activating the Y4 receptor: As an agonist, GR231118 mimics the action of NPY at the Y4

receptor, initiating its downstream signaling cascade.

Applications in In Vivo Research
Given the widespread distribution and diverse functions of NPY receptors, GR231118 can be

employed in a variety of in vivo animal studies, including but not limited to:

Metabolic and Feeding Behavior Research: Investigating the role of NPY Y1 and Y4

receptors in the regulation of food intake, energy expenditure, and obesity.

Neuroscience and Behavioral Research: Elucidating the involvement of NPY pathways in

anxiety, depression, and memory formation.

Cardiovascular Research: Studying the effects of NPY receptor modulation on blood

pressure and heart rate.

Cancer Research: Exploring the potential of targeting NPY receptors in tumor growth and

angiogenesis.

Quantitative Data Summary
The following table provides a template for summarizing quantitative data from an in vivo study

investigating the effect of GR231118 on food intake in a rodent model.
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Treatmen
t Group

Dose
(mg/kg)

Route of
Administr
ation

Number
of
Animals
(n)

Food
Intake (g)
at 2h
(Mean ±
SEM)

Food
Intake (g)
at 4h
(Mean ±
SEM)

Body
Weight
Change
(%) at 24h
(Mean ±
SEM)

Vehicle

Control
0 i.p. 10 5.2 ± 0.4 8.1 ± 0.6 +1.5 ± 0.3

GR231118 1 i.p. 10 3.8 ± 0.3 6.5 ± 0.5 +0.8 ± 0.2

GR231118 5 i.p. 10 2.1 ± 0.2 4.2 ± 0.4 -0.5 ± 0.1

GR231118 10 i.p. 10 1.5 ± 0.1 3.1 ± 0.3 -1.2 ± 0.2

Experimental Protocols
General Guidelines for Animal Studies
All animal experiments should be conducted in accordance with institutional and national

guidelines for the care and use of laboratory animals. The ARRIVE guidelines should be

followed for reporting in vivo experiments.[5][6][7]

Protocol 1: Evaluation of GR231118 on Food Intake in
Mice
1. Objective: To assess the effect of GR231118 on food intake in a mouse model of diet-

induced obesity.

2. Materials:

GR231118

Vehicle (e.g., sterile saline or PBS)

Male C57BL/6J mice (8-10 weeks old)

Standard laboratory chow and high-fat diet
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Metabolic cages for individual housing and food intake monitoring

Animal balance

Syringes and needles for administration

3. Animal Model:

Induce obesity by feeding mice a high-fat diet for 8-12 weeks.

House animals individually in a temperature- and light-controlled environment with a 12-hour

light/dark cycle.

Allow ad libitum access to food and water unless otherwise specified.

4. Drug Preparation:

Prepare a stock solution of GR231118 in a suitable solvent.

On the day of the experiment, dilute the stock solution with the vehicle to the desired final

concentrations.

5. Experimental Procedure:

Acclimatize mice to metabolic cages for at least 3 days prior to the experiment.

Fast mice for 4 hours before drug administration.

Randomly assign mice to treatment groups (vehicle and different doses of GR231118).

Administer the assigned treatment via the desired route (e.g., intraperitoneal injection).

Immediately after administration, provide a pre-weighed amount of food.

Measure cumulative food intake at regular intervals (e.g., 1, 2, 4, and 24 hours) by weighing

the remaining food.

Monitor animal health and body weight throughout the experiment.
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6. Data Analysis:

Calculate the mean food intake and body weight change for each treatment group.

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc

test) to determine significant differences between groups.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: GR231118 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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